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Compound of Interest

Compound Name: Methyldiphenylphosphine

Cat. No.: B073815

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
methyldiphenylphosphine (PMePh:z), a versatile organophosphine compound frequently
employed as a ligand in catalysis and organic synthesis. The following sections detail
guantitative physical data, standardized experimental protocols for their determination, and a
visualization of the interplay between these fundamental characteristics.

Core Physical Properties

Methyldiphenylphosphine is a colorless to slightly yellow, viscous liquid at room temperature.
[1][2][3] It is known to be air-sensitive and insoluble in water.[2][4] Key physical properties are
summarized in the tables below, compiled from various sources.

General and Thermal Properties
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Property Value Source(s)

Molecular Formula CizHisP [51[6]

Molecular Weight 200.22 g/mol [5]1[6]

Appearance C.olorles§ to. slightly yellow, II5I6]

viscous liquid

Melting Point 117-118 °C [1][2][4]

Boiling Point 284 °C (at 760 mmHg) [1]

186 °C (at 50 mmHg) [5]

120-122 °C (at 1.5 mmHg) [21[411711811e]

Flash Point >110 °C (>230 °F) [2][4]

113 °C (235.4 °F) - closed cup [O][10][11]
Optical and Other Properties

Property Value Source(s)

Density 1.0779 g/lcm3 [1]

1.06 g/mL (5]

1.076 g/cm3 [10]

1.076 g/mL at 25 °C [2][41[7][12][8]

Refractive Index n20/D 1.625 [2141071122]18119]

n20/D 1.00 [5]

Water Solubility Insoluble [2][4]

Sensitivity Air Sensitive [2][4]

Experimental Protocols for Property Determination
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While the specific experimental details for the data cited above are not publicly available, the
following are detailed, standardized methodologies for determining the key physical properties
of a liquid organic compound such as methyldiphenylphosphine.

Density Measurement

The density of a liquid can be determined using several methods, with the pychometer and
hydrometer methods being common in laboratory settings.[11][13]

Pycnometer Method:[11]

e Apycnometer, a glass flask with a precisely known volume, is thoroughly cleaned, dried, and
weighed empty.

e The pycnometer is then filled with the liquid sample, ensuring no air bubbles are trapped.
The temperature of the liquid should be controlled and recorded, typically at 20°C or 25°C.

e The filled pycnometer is weighed again.

e The mass of the liquid is determined by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer.

e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Hydrometer Method:[13]

e The liquid sample is poured into a graduated cylinder or a container wide and deep enough
for the hydrometer to float freely.

e Ahydrometer, a calibrated glass instrument, is gently lowered into the liquid until it floats.

e The density is read directly from the scale on the stem of the hydrometer at the point where
the surface of the liquid meets the stem. The reading should be taken at the bottom of the
meniscus for most liquids.

Boiling Point Determination
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The boiling point of a liquid can be determined by distillation or the Thiele tube method, which
is suitable for small sample volumes.[14][15]

Thiele Tube Method:[15][16]
o A small amount of the liquid sample (a few milliliters) is placed in a small test tube.
o Acapillary tube, sealed at one end, is placed open-end down into the test tube.

e The test tube is attached to a thermometer with the bulb of the thermometer level with the
sample.

e The assembly is placed in a Thiele tube containing a high-boiling point oil (e.g., mineral oil).

e The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample evenly.

o As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

e Heating is stopped, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to be drawn back into the capillary tube.[16]

Melting Point Determination

For substances that are solid at room temperature or have a high melting point, the capillary
method is standard.[5][7]

Capillary Method:[5][12]

o A small amount of the finely powdered solid sample is packed into a capillary tube, which is
sealed at one end.

e The capillary tube is attached to a thermometer.
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The assembly is placed in a melting point apparatus, which typically consists of a heated
block or an oil bath.

The sample is heated slowly and steadily.

The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

The temperature at which the entire sample has melted into a clear liquid is recorded as the
end of the melting range. For a pure compound, this range is typically narrow.

Refractive Index Measurement

The refractive index of a liquid is a measure of how much light is bent, or refracted, when it

enters the liquid and is a characteristic property. It is measured using a refractometer.[1][10]

Using a Digital Refractometer:[10][17]

The prism of the refractometer is cleaned with a soft cloth and a suitable solvent (e.g.,
ethanol or isopropanol) and allowed to dry completely.

A few drops of the liquid sample are placed onto the prism.

The instrument, which is typically temperature-controlled (often at 20°C), measures the
refractive index automatically based on the principle of total internal reflection.[10]

The refractive index is displayed on a digital screen, usually to four or five decimal places.
The value is often reported with respect to the D-line of sodium (589 nm).[17]

Flash Point Determination

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. It is a critical safety parameter and is commonly measured using a closed-cup or

open-cup tester.[4][9]

Closed-Cup Method (e.g., Pensky-Martens):[3][9]

The liquid sample is placed in a test cup, and the cup is sealed with a lid.
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e The sample is heated at a slow, constant rate while being stirred.

e Atregular temperature intervals, an ignition source (a small flame) is introduced into the
vapor space above the liquid through an opening in the lid.

e The flash point is the lowest temperature at which the vapors ignite with a brief flash.

Interrelation of Physical Properties

The physical properties of a liquid are interconnected. For instance, intermolecular forces
influence vapor pressure, which in turn dictates the boiling point. Density is a function of
molecular weight and packing efficiency. The following diagram illustrates some of these
relationships.
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Interrelation of Physical Properties of Methyldiphenylphosphine

Molecular Structure
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Caption: Relationship between molecular characteristics and macroscopic physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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